928025-57-4(tert-butyl (3R)-3-propylpiperazine-1-carboxylate) Price
This page is the exclusive Price page for 928025-57-4(tert-butyl (3R)-3-propylpiperazine-1-carboxylate).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
tert-butyl (3R)-3-propylpiperazine-1-carboxylate
C12H24N2O2
228.331163406372
MFCD11101235
803216
tert-butyl (3R)-3-propylpiperazine-1-carboxylate Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07828-50g | nan jing yao shi | 95% | 50g | ¥9202.0 | 16 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07828-100g | nan jing yao shi | 95% | 100g | ¥15646.0 | 16 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048351-100mg | le yan | 97% | 100mg | ¥182.00 | 25 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048351-250mg | le yan | 97% | 250mg | ¥224.00 | 25 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048351-1g | le yan | 97% | 1g | ¥670.00 | 25 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048351-5g | le yan | 97% | 5g | ¥2031.00 | 25 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048351-10g | le yan | 97% | 10g | ¥3750.00 | 25 Apr. 2024 | |
| eNovation Chemicals LLC | D555131-1g | enovation | 97% | 1g | $470 | 24 May. 2024 | |
| eNovation Chemicals LLC | D555131-5g | enovation | 97% | 5g | $1220 | 24 May. 2024 | |
| eNovation Chemicals LLC | Y1223429-5g | enovation | 95% | 5g | $400 | 03 Jun. 2024 | |
| eNovation Chemicals LLC | D960517-5g | enovation | 97% | 5g | $215 | 06 Jun. 2024 | |
| eNovation Chemicals LLC | D960517-100mg | enovation | 97% | 100mg | $70 | 06 Jun. 2024 | |
| eNovation Chemicals LLC | D960517-250mg | enovation | 97% | 250mg | $70 | 06 Jun. 2024 | |
| eNovation Chemicals LLC | D960517-1g | enovation | 97% | 1g | $105 | 06 Jun. 2024 | |
| A2B Chem LLC | AH85047-250mg | a2bchem | 97% | 250mg | $23.00 | 18 Jul. 2024 | |
| A2B Chem LLC | AH85047-1g | a2bchem | 97% | 1g | $62.00 | 18 Jul. 2024 | |
| A2B Chem LLC | AH85047-5g | a2bchem | 97% | 5g | $195.00 | 18 Jul. 2024 | |
| Crysdot LLC | CD11011547-1g | crys | 95+% | 1g | $314 | 19 Jul. 2024 | |
| Aaron | AR00GULF-10g | aaron | 97% | 10g | $421.00 | 24 Jan. 2025 | |
| Aaron | AR00GULF-100mg | aaron | 97% | 100mg | $18.00 | 24 Jan. 2025 | |
| Aaron | AR00GULF-250mg | aaron | 97% | 250mg | $23.00 | 24 Jan. 2025 | |
| Aaron | AR00GULF-1g | aaron | 97% | 1g | $58.00 | 24 Jan. 2025 | |
| Aaron | AR00GULF-5g | aaron | 97% | 5g | $211.00 | 24 Jan. 2025 | |
| Key Organics Ltd | CS-13145-1MG | key organics | >95% | 1mg | £37.00 | 08 Feb. 2025 | |
| Key Organics Ltd | CS-13145-5MG | key organics | >95% | 5mg | £46.00 | 08 Feb. 2025 | |
| Key Organics Ltd | CS-13145-10MG | key organics | >95% | 10mg | £63.00 | 08 Feb. 2025 | |
| Key Organics Ltd | CS-13145-5G | key organics | >95% | 5g | £588.00 | 08 Feb. 2025 | |
| Key Organics Ltd | CS-13145-10G | key organics | >95% | 10g | £980.00 | 08 Feb. 2025 | |
| eNovation Chemicals LLC | D555131-1g | enovation | 97% | 1g | $140 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D555131-250mg | enovation | 97% | 250mg | $130 | 18 Feb. 2025 |
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises